Cas no 51828-97-8 (MTOB sodium)

MTOB sodium (sodium 2-methyl-4-oxo-4H-1,3-benzoxazine-3-acetate) is a versatile intermediate widely used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as a Michael acceptor, enabling efficient formation of carbon-carbon and carbon-heteroatom bonds. The sodium salt form enhances solubility in polar solvents, facilitating homogeneous reaction conditions. MTOB sodium exhibits excellent stability under ambient conditions, ensuring consistent performance in synthetic workflows. Its rigid benzoxazine core provides a sterically defined scaffold for constructing complex heterocyclic systems. The compound is particularly valued in medicinal chemistry for its role in synthesizing bioactive molecules, owing to its ability to introduce both electrophilic and nucleophilic sites in target structures.
MTOB sodium structure
MTOB sodium structure
Product Name:MTOB sodium
CAS No:51828-97-8
MF:C5H7NaO3S
MW:170.162051439285
MDL:MFCD00010511
CID:935934
PubChem ID:57654320
Update Time:2025-11-06

MTOB sodium Chemical and Physical Properties

Names and Identifiers

    • 4-methylthio-2-oxobutanoic acid sodium salt
    • 4-METHYLTHIO-2-OXOBUTANOIC ACID
    • Alpha-Keto-Gamma-Methiolbutyric Acid Sodium Salt
    • sodium,4-methylsulfanyl-2-oxobutanoate
    • Fema No. 3881
    • KMBA
    • Sodium 4-(methylthio)-2-oxobutanoate
    • sodium 4-methylsulfanyl-2-oxo-butyrate
    • sodium 4-methylthio-2-oxobutyrate
    • α-Keto-γ-(Methylthio)butyric acid sodiuM salt
    • MTOB sodium
    • UNII-2EZY36W75U
    • MTOB (sodium)
    • Q27254641
    • AKOS024370859
    • alpha -Keto- gamma -(methylthio)butyric acid sodium salt
    • Sodium 4-methylsulfanyl-2-oxobutyrate
    • 51828-97-8
    • CS-0109159
    • DB-044476
    • Sodium 4-(methyl THIO)-2-oxobutanoate
    • sodium 4-(methylsulfanyl)-2-oxobutanoate
    • HY-135046
    • 4-Methylsulfanyl-2-oxobutanoic acid sodium salt
    • Butanoic acid, 4-(methylthio)-2-oxo-, monosodium salt
    • MTOB
    • 2EZY36W75U
    • SODIUM 4-(METHYLTHIO)-2-OXOBUTYRATE
    • .ALPHA.-KETO-.GAMMA.-METHYLTHIOBUTYRIC ACID
    • Butanoic acid, 4-(methylthio)-2-oxo-, sodium salt (1:1)
    • AS-66839
    • SCHEMBL1624320
    • alpha-keto-gamma-methylthiobutyric acid
    • alpha-Keto-gamma-(methylthio)butyric acid sodium salt
    • sodium;4-methylsulfanyl-2-oxobutanoate
    • IFSCKRWNXKWTLR-UHFFFAOYSA-M
    • 4-Methylthio-2-oxobutanoic acid [FHFI]
    • MDL: MFCD00010511
    • Inchi: 1S/C5H8O3S.Na/c1-9-3-2-4(6)5(7)8;/h2-3H2,1H3,(H,7,8);/q;+1/p-1
    • InChI Key: IFSCKRWNXKWTLR-UHFFFAOYSA-M
    • SMILES: S(C)CCC(C(=O)[O-])=O.[Na+]

Computed Properties

  • Exact Mass: 170.00100
  • Monoisotopic Mass: 170.00135954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not available
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: solid
  • Melting Point: >300 °C(lit.)
  • PSA: 82.50000
  • LogP: -0.94150
  • Solubility: Not available

MTOB sodium Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:UN 3335
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

MTOB sodium Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

MTOB sodium Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
K6000-10MG
MTOB sodium
51828-97-8 ≥97%
10MG
¥352.62 2022-02-23
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
K6000-100MG
MTOB sodium
51828-97-8
100mg
¥6492.84 2023-11-05
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
K6000-500MG
MTOB sodium
51828-97-8
500mg
¥28794.37 2023-11-05
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
K6000-1G
MTOB sodium
51828-97-8
1g
¥55850.63 2023-11-05
TRC
M235170-50mg
4-Methylsulfanyl-2-oxobutanoic Acid Sodium Salt
51828-97-8
50mg
$190.00 2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01693-1g
4-methylthio-2-oxobutanoic acid sodium salt
51828-97-8 ≥97%
1g
¥75158.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01693-500mg
4-methylthio-2-oxobutanoic acid sodium salt
51828-97-8 ≥97%
500mg
¥38748.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01693-10mg
4-methylthio-2-oxobutanoic acid sodium salt
51828-97-8 ≥97%
10mg
¥918.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01693-100mg
4-methylthio-2-oxobutanoic acid sodium salt
51828-97-8
100mg
¥1928.0 2021-09-04
eNovation Chemicals LLC
D769680-100mg
-Keto-(methylthio)butyric acid sodium salt
51828-97-8 97%
100mg
$400 2023-09-01

Additional information on MTOB sodium

Introduction to MTOB Sodium (CAS No. 51828-97-8)

MTOB Sodium, with the Chemical Abstracts Service (CAS) number 51828-97-8, is a significant compound in the field of chemical and pharmaceutical research. This compound, also known as 4-Methyl-1,2,3,6-tetrahydro-2,6-dioxo-pyrimidine-5-sulfonic acid sodium salt, is a derivative of tetrahydro-2,6-dioxo-pyrimidine and has garnered considerable attention due to its unique chemical properties and potential applications in various scientific domains.

The structure of MTOB Sodium is characterized by a tetrahydro-pyrimidine core with a sulfonic acid group and a methyl substituent. The presence of the sulfonic acid group imparts high water solubility and stability to the compound, making it suitable for use in aqueous solutions and biological systems. The methyl group adds steric hindrance and influences the compound's reactivity and selectivity in chemical reactions.

Recent research has highlighted the potential of MTOB Sodium in several areas, including medicinal chemistry, materials science, and environmental applications. In medicinal chemistry, MTOB Sodium has been explored for its ability to modulate biological pathways and interact with specific enzymes. Studies have shown that it can inhibit certain enzymes involved in metabolic processes, making it a promising candidate for drug development.

In materials science, MTOB Sodium has been investigated for its use in the synthesis of functional materials. Its high reactivity and stability make it an ideal precursor for the preparation of polymers and other advanced materials. Researchers have successfully utilized MTOB Sodium to create materials with enhanced mechanical properties and improved biocompatibility.

Environmental applications of MTOB Sodium have also been explored. Due to its high water solubility and stability, it can be used in water treatment processes to remove contaminants and improve water quality. Studies have demonstrated its effectiveness in degrading organic pollutants through catalytic oxidation reactions.

The synthesis of MTOB Sodium typically involves a multi-step process that includes the formation of the tetrahydro-pyrimidine core followed by the introduction of the sulfonic acid group and the methyl substituent. Various synthetic routes have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards.

In terms of safety and handling, MTOB Sodium should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety. While it is not classified as a hazardous material, precautions should still be taken to prevent exposure and contamination.

The future prospects for MTOB Sodium (CAS No. 51828-97-8) are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties deepens, it is likely that MTOB Sodium will play an increasingly important role in various scientific and industrial fields.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk